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Abstract

O-Decylhydroxylamine (C10H23NO) is an amphiphilic molecule characterized by a ten-carbon
hydrophobic alkyl chain and a polar hydroxylamine headgroup. This unique structure imparts
surfactant-like properties, making it a molecule of significant interest in various scientific and
industrial fields, including organic synthesis, materials science, and particularly in the realm of
drug delivery. This technical guide provides a comprehensive overview of the core amphiphilic
properties of O-Decylhydroxylamine, including its physicochemical characteristics, synthesis,
and self-assembly behavior. Detailed experimental protocols for its synthesis and the
characterization of its amphiphilic nature are presented, alongside a discussion of its potential
applications in forming micellar structures for the encapsulation and delivery of therapeutic
agents.

Physicochemical Properties of O-
Decylhydroxylamine

O-Decylhydroxylamine's amphiphilicity arises from the distinct properties of its two constituent
parts: the long, nonpolar decyl chain, which is hydrophobic, and the polar hydroxylamine group
(-ONHz), which is hydrophilic. This dual nature governs its solubility and interfacial behavior. It
is generally poorly soluble in water but exhibits good solubility in organic solvents[1].
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While specific experimental values for the critical micelle concentration (CMC) and surface
tension of pure O-Decylhydroxylamine are not readily available in publicly accessible
literature, its structural similarity to other long-chain cationic surfactants suggests it will form
micelles in aqueous solutions. The hydrochloride salt, O-Decylhydroxylamine hydrochloride,
would be expected to be more water-soluble and exhibit more pronounced surfactant
properties.

For comparative purposes, the CMC of other single-chain cationic surfactants with similar alkyl
chain lengths, such as decyltrimethylammonium bromide (DTAB), is in the millimolar range in
agueous solutions[2]. It is anticipated that O-Decylhydroxylamine hydrochloride would exhibit
a similar CMC.

Table 1: Physicochemical Data of O-Decylhydroxylamine

Property Value Source

Molecular Formula C10H23NO [31[4]

Molecular Weight 173.30 g/mol [5]
Colorless to off-white

Appearance crystalline solid (hydrochloride [General knowledge]
salt)

- Poorly soluble in water, soluble

Solubility ) ) [1]
in organic solvents

Computed XLogP3 4.4 [5]

Topological Polar Surface Area  35.3 A2 [5]

Hydrogen Bond Donor Count 1 [5]

Hydrogen Bond Acceptor

ydrog p 5 [5]

Count

Synthesis of O-Decylhydroxylamine

A common and effective method for the synthesis of O-alkylhydroxylamines is a modified
Gabriel synthesis. This multi-step process typically involves the O-alkylation of a protected
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hydroxylamine equivalent, followed by deprotection to yield the desired product. The
hydrochloride salt is often prepared to improve stability and handling.

Experimental Protocol: Synthesis of O-
Decylhydroxylamine Hydrochloride

This protocol is a representative procedure based on general methods for the synthesis of O-
alkylhydroxylamines.

Materials:

e N-Hydroxyphthalimide

e 1-Bromodecane

e Potassium carbonate (K2CO3s)
¢ N,N-Dimethylformamide (DMF)
e Hydrazine hydrate (N2H4-H20)
o Ethanol (EtOH)

e Hydrochloric acid (HCI)

o Diethyl ether

e Dichloromethane (CH2Cl2)

Magnesium sulfate (MgSQOa)

Procedure:

o O-Alkylation of N-Hydroxyphthalimide:

o In a round-bottom flask, dissolve N-hydroxyphthalimide (1.0 eq) and 1-bromodecane (1.1
eq) in anhydrous DMF.
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o Add anhydrous potassium carbonate (1.5 eq) to the mixture.
o Stir the reaction mixture at room temperature for 24 hours.
o Monitor the reaction progress by thin-layer chromatography (TLC).

o Upon completion, pour the reaction mixture into ice-water and extract with
dichloromethane.

o Wash the organic layer with water and brine, then dry over anhydrous MgSOa.

o Concentrate the organic phase under reduced pressure to obtain N-(decyloxy)phthalimide.

o Hydrazinolysis of N-(decyloxy)phthalimide:

[e]

Dissolve the crude N-(decyloxy)phthalimide in ethanol in a round-bottom flask.

o

Add hydrazine hydrate (1.5 eq) dropwise to the solution at room temperature.

[¢]

A white precipitate of phthalhydrazide will form.

[e]

Stir the mixture at room temperature for 4-6 hours.

[e]

Filter off the precipitate and wash it with ethanol.

e Formation and Isolation of the Hydrochloride Salt:

[¢]

Combine the filtrate and washings and concentrate under reduced pressure.

[¢]

Dissolve the resulting oil in diethyl ether.

[e]

Cool the solution in an ice bath and bubble hydrogen chloride gas through it, or add a
solution of HCI in diethyl ether, until precipitation is complete.

[e]

Collect the white precipitate of O-Decylhydroxylamine hydrochloride by filtration.

o

Wash the product with cold diethyl ether and dry under vacuum.

Diagram 1: Synthesis Workflow for O-Decylhydroxylamine Hydrochloride
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Step 1: O-Alkylation Step 2: Hydrazinolysis Step 3: Salt Formation
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Caption: Synthesis of O-Decylhydroxylamine Hydrochloride.

Characterization of Amphiphilic Properties

The amphiphilic nature of O-Decylhydroxylamine can be quantitatively characterized by
determining its critical micelle concentration (CMC) and by measuring the surface tension of its
aqueous solutions.

Determination of Critical Micelle Concentration (CMC)

The CMC is the concentration at which surfactant molecules begin to self-assemble into
micelles. Above the CMC, the physical properties of the solution, such as conductivity and
surface tension, exhibit a distinct change in their concentration dependence.

This method is suitable for the hydrochloride salt of O-Decylhydroxylamine, which is an ionic
surfactant.

Materials and Equipment:

O-Decylhydroxylamine hydrochloride

High-purity deionized water

Conductivity meter with a temperature-controlled cell

Magnetic stirrer and stir bar

Volumetric flasks and pipettes
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Procedure:

e Prepare a stock solution of O-Decylhydroxylamine hydrochloride (e.g., 50 mM) in deionized
water.

¢ Place a known volume of deionized water into the conductivity cell and measure its initial
conductivity.

 Titrate the water in the cell with small, precise aliquots of the stock solution.

» After each addition, allow the solution to equilibrate while stirring gently, and record the
conductivity and the total concentration of the surfactant.

o Continue the additions well past the expected CMC.

» Plot the specific conductivity (k) versus the concentration of O-Decylhydroxylamine
hydrochloride.

e The plot will show two linear regions with different slopes. The intersection of these two lines
corresponds to the CMC.

Diagram 2: Experimental Workflow for CMC Determination by Conductivity
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Caption: CMC Determination by Conductivity Measurement.

Surface Tension Measurement

The surface tension of a surfactant solution decreases with increasing concentration up to the
CMC, after which it remains relatively constant.

Materials and Equipment:

o O-Decylhydroxylamine hydrochloride solutions of varying concentrations
o Tensiometer with a Wilhelmy plate

o Temperature-controlled sample vessel

Procedure:
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o Prepare a series of aqueous solutions of O-Decylhydroxylamine hydrochloride with
concentrations spanning the expected CMC.

o Calibrate the tensiometer according to the manufacturer's instructions.

o Clean the Wilhelmy plate thoroughly with a suitable solvent and then flame it to remove any
organic residues.

e Measure the surface tension of each solution, ensuring the plate is properly wetted and that
the temperature is constant.

» Plot the surface tension (y) as a function of the logarithm of the surfactant concentration.

e The point at which the slope of the curve changes sharply corresponds to the CMC. The
surface tension at this point is the yCMC.

Diagram 3: Logical Relationship of Surfactant Behavior
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Caption: Surfactant Concentration and Properties.
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Self-Assembly and Micelle Formation

The amphiphilic nature of O-Decylhydroxylamine drives its self-assembly in aqueous
environments to form micelles. These are spherical aggregates where the hydrophobic decyl
chains are sequestered in the core, and the hydrophilic hydroxylamine headgroups are
exposed to the aqueous phase. This process is thermodynamically driven to minimize the
unfavorable interactions between the hydrophobic tails and water.

The formation of micelles is a critical property for applications in drug delivery, as the
hydrophobic core can serve as a nano-container for lipophilic drugs, enhancing their solubility
and stability in aqueous formulations.

Applications in Drug Development

The ability of O-Decylhydroxylamine to form micelles makes it a promising excipient in drug
delivery systems. Micellar formulations can:

Solubilize poorly water-soluble drugs: The hydrophobic core of the micelles can encapsulate
lipophilic drugs, increasing their apparent solubility in aqueous media.

» Protect drugs from degradation: Encapsulation within the micellar core can shield drugs from
enzymatic degradation and hydrolysis.

» Enable targeted drug delivery: The surface of the micelles can be functionalized with
targeting ligands to direct the drug-loaded nanoparticles to specific cells or tissues.

o Control drug release: The release of the drug from the micelles can be modulated by the
stability of the micellar structure, which can be influenced by factors such as pH,
temperature, or enzymatic activity.

Conclusion

O-Decylhydroxylamine is a molecule with significant potential as a surfactant and a
component of advanced drug delivery systems. Its amphiphilic properties, characterized by its
ability to self-assemble into micelles, are central to these applications. While further
experimental data is needed to fully quantify its behavior, the foundational understanding of its
physicochemical properties and the established protocols for its synthesis and characterization
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provide a strong basis for its exploration by researchers and scientists in the field of drug
development. The detailed methodologies provided in this guide are intended to facilitate
further investigation into the promising applications of O-Decylhydroxylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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